3-(4-methoxyphenyl)tetrahydro-2H-pyran
Overview
Description
3-(4-methoxyphenyl)tetrahydro-2H-pyran is an organic compound with the molecular formula C12H16O2. It consists of a tetrahydropyran ring substituted with a 4-methoxyphenyl group.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-(4-methoxyphenyl)tetrahydro-2H-pyran can be achieved through several methods. One common approach involves the reaction of 4-methoxybenzaldehyde with tetrahydropyran in the presence of an acid catalyst. This reaction typically proceeds via an acid-catalyzed cyclization mechanism .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound .
Chemical Reactions Analysis
Types of Reactions
3-(4-methoxyphenyl)tetrahydro-2H-pyran undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: Reduction reactions can convert the compound into alcohols or other reduced forms.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.
Substitution: Substitution reactions may involve reagents like halogens or nucleophiles under acidic or basic conditions.
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or aldehydes, while reduction can produce alcohols .
Scientific Research Applications
3-(4-methoxyphenyl)tetrahydro-2H-pyran has several scientific research applications:
Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.
Biology: The compound can be employed in studies involving enzyme interactions and metabolic pathways.
Industry: It is used in the production of fine chemicals and as a building block for various industrial products
Mechanism of Action
The mechanism of action of 3-(4-methoxyphenyl)tetrahydro-2H-pyran involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- 3-(4-hydroxyphenyl)tetrahydro-2H-pyran
- 3-(4-((tetrahydro-2H-pyran-2-yl)oxy)phenyl)tetrahydro-2H-pyran
- 4-(3-methoxyphenyl)tetrahydro-2H-pyran-4-carboxylic acid
Uniqueness
3-(4-methoxyphenyl)tetrahydro-2H-pyran is unique due to its specific substitution pattern, which imparts distinct chemical and physical properties. This uniqueness makes it valuable for specific applications where other similar compounds may not be as effective .
Properties
Molecular Formula |
C12H16O2 |
|---|---|
Molecular Weight |
192.25 g/mol |
IUPAC Name |
3-(4-methoxyphenyl)oxane |
InChI |
InChI=1S/C12H16O2/c1-13-12-6-4-10(5-7-12)11-3-2-8-14-9-11/h4-7,11H,2-3,8-9H2,1H3 |
InChI Key |
DGOVLCVFPGTDCX-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2CCCOC2 |
Origin of Product |
United States |
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